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Compound of Interest

Compound Name: Magnesium chloride hexahydrate

Cat. No.: B146165 Get Quote

Technical Support Center: Dehydration of
Magnesium Chloride Hexahydrate
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working on the

dehydration of magnesium chloride hexahydrate (MgCl₂·6H₂O) while avoiding the formation

of magnesium oxide (MgO) and other hydrolysis byproducts.

Troubleshooting Guide
This guide addresses common issues encountered during the dehydration of magnesium
chloride hexahydrate.
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Problem Possible Cause(s) Recommended Solution(s)

Final product is contaminated

with magnesium oxide (MgO)

or magnesium hydroxychloride

(MgOHCl).

1. Hydrolysis due to direct

heating in air: Simple heating

of MgCl₂·6H₂O leads to

hydrolysis, especially at higher

temperatures.[1][2][3] 2.

Insufficient HCl atmosphere:

The partial pressure of water

vapor exceeds that of

hydrogen chloride (HCl),

promoting the formation of

oxides and hydroxychlorides.

[4][5] 3. Heating rate is too

high: Rapid heating can lead to

localized high temperatures

and increased water vapor

concentration, favoring

hydrolysis.[6]

1. Utilize a controlled

atmosphere: Perform the

dehydration in a stream of dry

hydrogen chloride (HCl) gas to

suppress hydrolysis reactions.

[1][7][8] 2. Optimize HCl flow:

Ensure a sufficient and

continuous flow of dry HCl gas

to maintain a low partial

pressure of water. 3. Employ a

staged heating process:

Gradually increase the

temperature in stages to

control the rate of water

removal.

The dehydration process is

very slow.

1. Low process temperature:

Insufficient temperature will

slow down the dehydration

kinetics. 2. Inadequate gas

flow: Poor circulation of the

inert or reactive gas can hinder

the removal of water vapor.

1. Follow a temperature

program: Refer to the

recommended temperature

stages for dehydration (see

Experimental Protocols

section). 2. Ensure proper gas

distribution: Use a well-

designed reactor, such as a

fluidized bed, to ensure

uniform heating and efficient

gas-solid contact.[9]
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The material melts during

dehydration.

Incongruent melting of

hydrates: Magnesium chloride

hexahydrate and its lower

hydrates can melt

incongruently if heated too

quickly or to the wrong

temperature.[3][4][10]

Strict temperature control:

Adhere to a precise, staged

heating protocol. For example,

the initial dehydration to

MgCl₂·4H₂O should be

conducted below the melting

point of the hexahydrate

(~117°C).[11]

Formation of unwanted

byproducts when using

alternative methods.

Incorrect stoichiometric ratios:

In methods using reagents like

ammonium chloride or organic

amine hydrochlorides,

incorrect molar ratios can lead

to incomplete reaction and

impurities.[1]

Precise stoichiometry:

Carefully control the molar

ratios of reactants. For

example, at least a 1:1 molar

ratio of organic amine

hydrochloride to magnesium

chloride is required for double-

salt decomposition.[1]

Frequently Asked Questions (FAQs)
Q1: Why can't I simply heat magnesium chloride hexahydrate in an oven to get anhydrous

magnesium chloride?

A1: Direct heating of magnesium chloride hexahydrate in air or an inert atmosphere leads to

hydrolysis, a reaction with the water of crystallization. This forms undesirable byproducts such

as magnesium hydroxychloride (MgOHCl) and magnesium oxide (MgO), and also releases

corrosive hydrogen chloride (HCl) gas.[1][2][12] The final product will be a mixture of these

compounds rather than pure anhydrous magnesium chloride.

Q2: What is the purpose of using a hydrogen chloride (HCl) gas stream during dehydration?

A2: A stream of dry HCl gas is used to suppress the hydrolysis reactions.[5][13][14] According

to Le Chatelier's principle, increasing the concentration of a product (HCl) in the reversible

hydrolysis reactions (e.g., MgCl₂(s) + H₂O(g) ⇌ MgOHCl(s) + HCl(g)) will shift the equilibrium

to the left, favoring the formation of magnesium chloride and water vapor. This prevents the

formation of magnesium hydroxychloride and magnesium oxide.[9]
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Q3: What are the key temperature stages for the dehydration of MgCl₂·6H₂O in an HCl

atmosphere?

A3: The dehydration of magnesium chloride hexahydrate is a multi-step process. While

precise temperatures can vary based on the specific setup and heating rates, a general

guideline for the stepwise dehydration is as follows:

Step 1: Formation of MgCl₂·4H₂O at approximately 69°C.[2]

Step 2: Formation of MgCl₂·2H₂O at around 129°C.[2]

Step 3: Formation of MgCl₂·H₂O at approximately 167°C.[2]

Step 4: Formation of anhydrous MgCl₂ at temperatures above 235°C.

It is crucial to control the heating rate and ensure a sufficient HCl atmosphere, especially during

the removal of the last two water molecules, which is when hydrolysis is most likely to occur.

[15][16]

Q4: Are there any alternative methods to the HCl process for preparing anhydrous MgCl₂?

A4: Yes, several alternative methods have been developed to avoid the use of large quantities

of corrosive HCl gas. These include:

Ammonium Carnallite Decomposition: This method involves the formation of a double salt,

ammonium carnallite (NH₄Cl·MgCl₂·6H₂O). This compound is heated in stages to first drive

off water and then sublime the ammonium chloride, leaving behind anhydrous magnesium

chloride.[1][17][18]

Organic Amine Hydrochloride Method: This process uses organic amine hydrochlorides,

such as pyridine hydrochloride, which form stable double salts with magnesium chloride.

These double salts can be dehydrated without decomposition. The organic amine

hydrochloride also has the advantage of being able to chlorinate any magnesium oxide

impurities that may be present.[1]

Ammoniation Method: This technique involves the reaction of partially dehydrated

magnesium chloride with ammonia to form magnesium chloride hexammoniate
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(MgCl₂·6NH₃). This intermediate can then be thermally decomposed to yield anhydrous

magnesium chloride.[15][19]

Q5: What type of equipment is typically used for this dehydration process on a lab or pilot

scale?

A5: A common piece of equipment for this process is a fluidized bed reactor.[9] This type of

reactor allows for excellent gas-solid contact, uniform temperature distribution, and efficient

removal of water vapor, all of which are critical for preventing hydrolysis and achieving a pure

anhydrous product. For smaller, lab-scale experiments, a tube furnace with a controlled gas

flow can also be used.

Experimental Protocols
Method 1: Dehydration in a Hydrogen Chloride
Atmosphere
This protocol describes a typical procedure for dehydrating magnesium chloride hexahydrate
using a stream of dry hydrogen chloride gas in a tube furnace.

Materials:

Magnesium chloride hexahydrate (MgCl₂·6H₂O)

Dry hydrogen chloride (HCl) gas

Inert gas (e.g., dry nitrogen or argon)

Equipment:

Tube furnace with temperature controller

Quartz or suitable corrosion-resistant reaction tube

Gas flow meters

Drying train for the inert gas
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Scrubber system for the exhaust gas (to neutralize excess HCl)

Procedure:

Place a known quantity of MgCl₂·6H₂O in a combustion boat and position it in the center of

the reaction tube.

Assemble the apparatus, ensuring all connections are gas-tight.

Purge the system with a dry inert gas (e.g., nitrogen) for 15-20 minutes to remove any air

and moisture.

While maintaining a slow flow of the inert gas, begin heating the furnace according to a

staged temperature program. A slow heating rate (e.g., 1-5 °C/min) is recommended.

Introduce a controlled flow of dry HCl gas into the reaction tube. The flow rate should be

sufficient to maintain a positive pressure of HCl.

Follow a stepwise heating program:

Hold the temperature at ~120-130°C to convert the hexahydrate to the dihydrate.

Gradually increase the temperature to ~180-200°C.

Further increase the temperature to above 250°C to obtain the monohydrate and

subsequently the anhydrous salt.

A final heating step at a higher temperature (e.g., 400°C) can be employed to ensure

complete dehydration.[20]

Once the final temperature is reached and held for a sufficient duration (e.g., 1-2 hours),

switch off the HCl gas flow and continue with a flow of dry inert gas while the furnace cools

down to room temperature.

Once cooled, the anhydrous MgCl₂ can be safely removed and stored in a desiccator.

Method 2: Ammonium Carnallite Decomposition
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This protocol outlines the preparation of anhydrous magnesium chloride via the formation and

decomposition of ammonium carnallite.

Materials:

Magnesium chloride hexahydrate (MgCl₂·6H₂O)

Ammonium chloride (NH₄Cl)

Equipment:

Beaker

Hot plate with magnetic stirrer

Furnace with temperature controller

Crucible

Procedure:

Prepare a saturated solution of MgCl₂ and NH₄Cl in a 1:1 molar ratio by dissolving the salts

in a minimal amount of distilled water with gentle heating and stirring.

Allow the solution to cool and crystallize to form ammonium carnallite (NH₄Cl·MgCl₂·6H₂O).

Filter the crystals and dry them.

Place the ammonium carnallite crystals in a crucible and heat them in a furnace in two main

stages:

Dehydration Stage: Heat the crystals to a temperature range of 150-250°C to drive off the

water of crystallization.

Decomposition Stage: Increase the temperature to above 350-450°C to sublime the

ammonium chloride (NH₄Cl), leaving behind anhydrous MgCl₂.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b146165?utm_src=pdf-body
https://www.911metallurgist.com/blog/how-to-dehydrate-magnesium-chloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the furnace to cool to room temperature before removing the anhydrous MgCl₂

product.

Quantitative Data Summary
Dehydration

Method
Key Reagents

Temperature

Profile (°C)

Typical

Purity/Observati

ons

Reference

Direct Heating in

HCl Atmosphere
Dry HCl gas

Staged heating

up to ~400-

650°C

High purity

anhydrous MgCl₂

with minimal

MgO content.

[7][20][21]

Ammonium

Carnallite

Decomposition

NH₄Cl

Stage 1: ~150-

250°C

(dehydration)Sta

ge 2: >350-

450°C (NH₄Cl

sublimation)

Can produce

high-purity MgCl₂

with MgO

content as low as

0.02%.

[1][22]

Organic Amine

Hydrochloride

(Pyridine HCl)

Pyridine

Hydrochloride
~375-425°C

Anhydrous

product with less

than 1.1%

oxygen content.

[1]

Ammoniation NH₃

Ammoniation

followed by

calcination at

~400-670K

Yields anhydrous

MgCl₂.
[15][19]

Visualizations
Dehydration Pathways of MgCl₂·6H₂O
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Caption: Stepwise dehydration of MgCl₂·6H₂O and potential for hydrolysis.

Experimental Workflow: Dehydration in HCl Atmosphere
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Start: MgCl₂·6H₂O

Purge with Inert Gas
(N₂ or Ar)

Heat to ~130°C
in HCl/Inert Gas Flow

Increase Temperature to ~200°C

Increase Temperature to >250°C

Cool to Room Temperature
in Inert Gas Flow

End: Anhydrous MgCl₂
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Heating MgCl₂ Hydrate

Release of H₂O Vapor

Hydrolysis Reaction:
MgCl₂ + H₂O ⇌ MgOHCl + HCl

Formation of MgOHCl/MgO

Favored without excess HCl

Formation of Anhydrous MgCl₂

Favored with excess HCl

Introduce Dry HCl Gas

Equilibrium Shifts Left
(Le Chatelier's Principle)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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